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Compound of Interest

Compound Name: 3-(Methylamino)propan-1-ol

Cat. No.: B125474

This guide provides essential information for the safe handling and disposal of waste
containing 3-(Methylamino)propan-1-ol, tailored for research and development environments.

I. Chemical Safety and Properties Summary

Understanding the properties of 3-(Methylamino)propan-1-ol is the first step in managing its
waste safely. The following table summarizes key quantitative data.
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Property Value Source
Molecular Formula CsH11NO [1]
Molecular Weight 89.14 g/mol [2]
Appearance Colorless liquid [1]
Density 0.917 g/mL at 25 °C [1112]
Boiling Point 169 °C [1]
Flash Point 82.2 °C (closed cup) [1112]
Storage Temperature 2-8°C [11[2]
Solubility Slightly soluble in water [1][3]

Corrosive (Skin Corr. 1B),
Hazard Class o (2]
Acute Toxicity (Oral, Cat. 4)

2735 (Amines, liquid,
UN Number _ [4]
corrosive, n.0.s.)

Il. Frequently Asked Questions (FAQSs)

Q1: Can | neutralize 3-(Methylamino)propan-1-ol waste with acid for disposal?

Al: While 3-(Methylamino)propan-1-ol, as an amine, will be neutralized by an acid, this
procedure is not a disposal method. The resulting salt solution is still a chemical waste product
that must be collected and disposed of according to institutional and local regulations. Do not
attempt to neutralize and pour down the drain. The primary recommended disposal method is
incineration by a licensed professional waste disposal service.[5]

Q2: Is it permissible to dispose of small quantities of this chemical down the drain?

A2: No. You must not let the product enter drains.[5][6] Its ecological and toxicological
properties have not been thoroughly investigated, and releasing it into the sewer system can
harm aquatic life and interfere with wastewater treatment processes.[5][6] All waste, regardless
of quantity, must be collected in designated, properly labeled waste containers.
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Q3: What type of container is suitable for collecting 3-(Methylamino)propan-1-ol waste?

A3: Use a chemically resistant container, such as a high-density polyethylene (HDPE) or glass
bottle, that can be securely sealed. Ensure the container is clearly labeled with "Hazardous
Waste," the full chemical name "3-(Methylamino)propan-1-ol,” and any other components in
the waste stream. Keep the container closed when not in use and store it in a designated, well-
ventilated secondary containment area away from incompatible materials like strong oxidizing
agents.[6]

Q4: What Personal Protective Equipment (PPE) is required when handling this waste?

A4: When handling waste containing 3-(Methylamino)propan-1-ol, appropriate PPE is
mandatory. This includes:

o Eye Protection: Chemical splash goggles or a face shield.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Always inspect gloves
before use and use proper removal techniques.[5]

o Body Protection: A lab coat or chemical-resistant apron.

» Respiratory Protection: Work in a well-ventilated area or chemical fume hood.[5] If there is a
risk of inhalation, use a NIOSH-approved respirator with appropriate cartridges for organic
vapors.[5][6]

lll. Troubleshooting Guide

This section addresses specific issues you may encounter during waste handling and disposal
procedures.
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Issue

Probable Cause

Troubleshooting Steps

Waste container is bulging or

warm.

Incompatible waste streams
have been mixed, causing a
chemical reaction (e.g., with an

acid or oxidizing agent).

1. Do not open the container.
2. Carefully move it to an
isolated, well-ventilated area
like a fume hood. 3. Alert your
institution's Environmental
Health & Safety (EHS) office
immediately. 4. Evacuate
personnel from the immediate

area if necessary.

A small spill (<100 mL) of the

waste occurs in a fume hood.

Accidental mishandling during

transfer.

1. Ensure you are wearing full
PPE. 2. Contain the spill with
an inert absorbent material
(e.g., vermiculite, sand). 3.
Carefully sweep or scoop the
absorbed material into a
designated hazardous waste
container. 4. Decontaminate
the spill area with soap and
water. 5. Label the container
with the spill cleanup materials

for proper disposal.

The identity of the waste in a

container is unknown.

Improper labeling or handling

procedures.

1. Treat the container as
hazardous waste. Do not
attempt to open or consolidate
it. 2. Label the container
"Unknown Hazardous Waste -
Caution." 3. Contact your EHS
office for guidance on
identification and disposal.

Never mix unknown wastes.

IV. Protocols and Workflows
Protocol 1: Accidental Spill Response
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This protocol outlines the steps for managing an accidental release of 3-
(Methylamino)propan-1-ol.

o Evacuate and Alert: Immediately alert personnel in the vicinity. For large spills, evacuate the
area and contact your institution's emergency response team.

e Ensure Ventilation: Work in a well-ventilated area. For spills outside a fume hood, ensure the
area is properly ventilated before cleanup.[5]

e Don PPE: Put on the required personal protective equipment as detailed in the FAQ section.

o Contain the Spill: Use an inert, non-combustible absorbent material like sand or vermiculite
to dike and absorb the spill.[7]

o Collect Waste: Carefully scoop the absorbed material and any contaminated items (e.qg.,
gloves, paper towels) into a suitable, labeled container for hazardous waste.[5]

o Decontaminate: Clean the spill surface with soap and plenty of water.[5]

o Dispose: Seal and label the waste container for pickup by a licensed professional waste
disposal service.[5]

Visual Workflow: Spill Response
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Caption: Workflow for responding to a 3-(Methylamino)propan-1-ol spill.
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Protocol 2: Preparing Waste for Disposal

The recommended disposal method is incineration via a licensed service.[5] This protocol
details how to prepare the waste for pickup.

e Segregation: Do not mix 3-(Methylamino)propan-1-ol waste with incompatible materials,
particularly strong oxidizing agents or acids.

o Container Selection: Use a designated, leak-proof, and chemically compatible hazardous
waste container. Do not fill the container beyond 90% capacity to allow for expansion.

o Labeling: Affix a completed hazardous waste label to the container. The label must include:

The words "Hazardous Waste."

[e]

o

Full chemical name: "3-(Methylamino)propan-1-ol.”

[¢]

List of all other chemical constituents and their approximate concentrations.

[¢]

Relevant hazard information (e.g., "Corrosive," "Toxic").

The date accumulation started.

[e]

o Storage: Store the sealed container in a designated satellite accumulation area or central
hazardous waste storage facility. The area must be secure, well-ventilated, and have
secondary containment.

e Arrange Pickup: Contact your institution's EHS department to schedule a pickup by a
licensed professional waste disposal service. Provide them with the information from the
waste label.[5]

Visual Workflow: Waste Segregation and Disposal
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Caption: Decision workflow for proper waste management and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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